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Compound of Interest

Compound Name: Grandlure III

Cat. No.: B1616459 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized semiochemicals like Grandlure III. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure and efficient research environment. Grandlure III is a

component of the boll weevil aggregation pheromone, Grandlure, and is chemically identified

as (Z)-(3,3-dimethylcyclohexylidene)acetaldehyde.

Key Safety and Handling Information
While a comprehensive Safety Data Sheet (SDS) with detailed toxicological data for Grandlure
III is not readily available in the public domain, general safety protocols for handling insect

pheromone lures provide a strong framework for safe operation. Pheromone lures are

generally considered to have low toxicity and be non-hazardous under normal handling

conditions.

Personal Protective Equipment (PPE):

When handling Grandlure III, especially in its pure or concentrated form, the following personal

protective equipment is recommended:

Gloves: Wear impervious gloves (e.g., nitrile or latex) to prevent skin contact.

Eye Protection: Use safety glasses or goggles to protect against accidental splashes.
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Lab Coat: A standard lab coat should be worn to protect clothing.

Under normal use conditions with pre-packaged lures, extensive PPE is often not required, but

good personal hygiene practices, such as washing hands after handling, should always be

followed.

Handling and Storage:

Ventilation: Handle in a well-ventilated area.

Avoid Contact: Avoid contact with eyes and skin. Do not ingest.

Storage: Store in a cool, dry place away from direct sunlight and heat sources. For long-term

stability, refrigeration or freezing of pheromone lures is often recommended. Keep containers

tightly closed.[1]

Hygiene: Do not eat, drink, or smoke when handling the product.

First Aid Measures:

In case of accidental exposure:

Eyes: Flush with copious amounts of water. If irritation persists, seek medical attention.

Skin: Wash the affected area with soap and plenty of water.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth with water.

Quantitative Data
Detailed quantitative toxicological data such as LD50 or occupational exposure limits for

Grandlure III are not readily available. However, some physical and chemical properties have

been identified:
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Property Value

Chemical Name
(Z)-2-(3,3-

Dimethylcyclohexylidene)acetaldehyde

CAS Number 26532-24-1

Molecular Formula C10H16O

Molecular Weight 152.236 g/mol [2]

Flash Point 95.6 ± 11.0 °C[2]

Boiling Point 226.6 ± 9.0 °C at 760 Torr[2]

Vapor Pressure 0.081mmHg at 25°C[2]

Density 0.955 ± 0.06 g/cm³ at 20°C[2]

Solubility in Water Insoluble

Experimental Protocols
Specific experimental protocols for handling Grandlure III are not widely published. However,

general best practices for handling insect pheromones in a laboratory setting can be adapted:

Protocol for Preparing Pheromone Lures for Bioassay:

Preparation: Work in a clean, well-ventilated area, preferably a fume hood if handling pure

compounds.

PPE: Don appropriate PPE, including gloves, safety glasses, and a lab coat.

Handling Lures: When handling pre-packaged lures, use forceps or wear gloves to avoid

direct contact and cross-contamination.[3]

Dilution (if applicable): If working with a concentrated form of Grandlure III, use appropriate

solvents and calibrated equipment for accurate dilution.

Trap Preparation: Place the lure in the designated trap according to the manufacturer's

instructions or experimental design.
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Labeling: Clearly label all traps and solutions with the chemical name, concentration, and

date.

Cleanup: Clean any spills promptly with an appropriate absorbent material. Dispose of all

contaminated materials as hazardous waste.

Hand Washing: Wash hands thoroughly after completing the procedure.

Operational and Disposal Plans
A clear plan for the use and disposal of Grandlure III is crucial for laboratory safety and

environmental responsibility.

Operational Workflow:
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Operational workflow for handling Grandlure III.

Disposal Plan:

Used lures and any materials contaminated with Grandlure III should be disposed of in

accordance with local, state, and federal regulations. A general disposal procedure is as

follows:

Segregation: Segregate waste contaminated with Grandlure III from general laboratory

waste.
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Containment: Place used lures and contaminated materials (e.g., gloves, absorbent pads) in

a sealed, labeled container.

Disposal: Dispose of the contained waste through a licensed hazardous waste disposal

facility. For used traps, it is often recommended to wrap them in newspaper, place them in a

garbage bag, and discard them in the trash, but local regulations should always be

consulted.[4]
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Disposal plan for Grandlure III and associated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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